2-Methoxyethyl 2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 2-methyl-5-(2-methylbenzoyl)oxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H20O6/c1-13-6-4-5-7-16(13)20(22)27-15-8-9-18-17(12-15)19(14(2)26-18)21(23)25-11-10-24-3/h4-9,12H,10-11H2,1-3H3
• InChI Key: FCURJJBDKPTQEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)OC(=C3C(=O)OCCOC)C
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol

Description

2-Methoxyethyl 2-methyl-5-((2-methylbenzoyl)oxy)benzofuran-3-carboxylate is a chemical compound with the molecular formula C21H20O6. It has a molecular weight of 354.396.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm3 and a boiling point of 463.0±40.0 °C at 760 mmHg.

Scientific Research Applications

Antimicrobial Activity

Compounds related to benzofuran derivatives have demonstrated significant antimicrobial activity. For instance, a study on a benzoisofuranone derivative and carbazole alkaloids isolated from Murraya koenigii showed minimum inhibitory concentrations (MICs) in the range of 3.13-100 μg/ml, indicating their potential as antimicrobial agents (Rahman & Gray, 2005).

Anticancer Potential

A study involving the synthesis and evaluation of dihydrobenzofuran lignans and related compounds for potential anticancer activity identified several compounds with promising effects. These compounds were especially effective against leukemia and breast cancer cell lines, with one compound showing an average GI(50) value (the molar drug concentration required for 50% growth inhibition) of 0.3 μM against three breast cancer cell lines (Pieters et al., 1999).

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from visnaginone and khellinone, which share structural similarities with benzofuran derivatives, have been synthesized and found to possess significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity. Some of these compounds demonstrated higher inhibitory activity on COX-2 selectivity and comparable anti-inflammatory effectiveness to sodium diclofenac, a standard drug (Abu-Hashem et al., 2020).

Anticholinesterase Activity

Research into the reductive cyclization of certain compounds led to the discovery of novel carbamates with potent anticholinesterase action, effectively inhibiting acetylcholinesterase (AChE) or butyrylcholinesterase (BChE). This suggests potential applications for benzofuran derivatives in treating neurodegenerative diseases, such as Alzheimer's disease, by targeting enzyme inhibition (Luo et al., 2005).